Cas no 38321-02-7 ((+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile)

• Product Name: (+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile
• CAS No: 38321-02-7
• MF: C₂₇H₃₈N₂O₄
• MW: 454.601627826691
• CID: 1488889
• PubChem ID: 65808
• Update Time: 2025-11-06

(+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Dexverapamil
• Dexverapamil [INN]
• (+)-(R)-5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile
• Dexverapamilo
• Dexverapamilo [INN-Spanish]
• Dexverapamilum
• Dexverapamilum [INN-Latin]
• UNII-QR5PYD126V
• (+)-3-(3,4-Dimethoxyphenyl)-6-((5,6-dimethoxyphenethyl)methylamino)hexane-3-carbonitrile
• (2R)-2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
• (aR)-a-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)-benzeneacetonitrile
• Dexverapami
• Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)-, (aR)- (9CI)
• Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)-, (R)-
• d-Verapamil
• (aR)-a-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-a-(1-methylethyl)-benzeneacetonitrile Hydrochloride
• Dexverapamil Hydrochloride
• DB14063
• NCI60_010786
• (+)-(R)-verapamil
• Verapramil
• r-verapamil
• 4-[3,4-dimethoxyphenethyl(methyl)amino]-1-(3,4-dimethoxyphenyl)-1-isopropylbutyl cyanide
• verapamil-r
• Q27147324
• VERAPAMIL (R)-FORM [MI]
• (+)-verapamil
• CHEMBL197
• Verapamil, (r)-
• (S)-2-(3,4-Dimethoxy-phenyl)-5-{[2-(3,4-dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-pentanenitrile
• SCHEMBL33297
• DTXCID201436236
• VERAPAMIL, (+)-
• SGTNSNPWRIOYBX-HHHXNRCGSA-N
• (Verapamil) 2-(3,4-Dimethoxy-phenyl)-5-{[2-(3,4-dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-pentanenitrile
• Verapamil (r)-form
• (+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile
• 2-(3,4-dimethoxy-phenyl)-5-{[2-(3,4-dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-pentanenitrile
• (R)-(+)-verapamil
• (2R)-(+)-2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
• (+)-(2R)-2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
• Dexverapamilo (INN-Spanish)
• 5-{[2-(3,4-Dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-2-(4-methoxy-phenyl)-pentanenitrile
• (2R)-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-(propan-2-yl)pentanenitrile
• (ALPHAR)-ALPHA-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-ALPHA-(1-METHYLETHYL)BENZENEACETONITRILE
• (S)-2-(3,4-Dimethoxy-phenyl)-5-{[2-(3,4-dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-pentanenitrile; hydrochloride
• (R)-5-((3,4-dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrile
• BDBM50338982
• (R)-verapamil
• (2R)-(+)-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-(propan-2-yl)pentanenitrile
• (2R)-2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile
• (.ALPHA.R)-.ALPHA.-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-.ALPHA.-(1-METHYLETHYL)BENZENEACETONITRILE
• (2R)-2-(3,4-dimethoxyphenyl)-5-(2-(3,4-dimethoxyphenyl)ethyl-methylamino)-2-propan-2-ylpentanenitrile
• EINECS 253-878-4
• BENZENEACETONITRILE, ALPHA-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-ALPHA-(1-METHYLETHYL)-, (R)-
• R Verapamil
• (+)-2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
• (+)-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-(propan-2-yl)pentanenitrile
• Verapamil;2-(3,4-Dimethoxy-phenyl)-5-{[2-(3,4-dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-pentanenitrile
• VERAPAMIL, (R)-(+)-
• VERAPAMIL, (+)-(R)-
• DTXSID501009404
• R(+)-VERAPAMIL
• NS00098794
• 5-{[2-(3,4-Dimethoxy-phenyl)-ethyl]-methyl-amino}-2-isopropyl-2-(3,4,5-trimethoxy-phenyl)-pentanenitrile
• I6H
• QR5PYD126V
• Dexverapamilum (INN-Latin)
• 38321-02-7
• (+)-(2R)-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-(propan-2-yl)pentanenitrile
• CHEBI:77734
• BENZENEACETONITRILE, .ALPHA.-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-.ALPHA.-(1-METHYLETHYL)-, (R)-

• Inchi： 1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3/t27-/m1/s1
• InChI Key： SGTNSNPWRIOYBX-HHHXNRCGSA-N
• SMILES： O(C)C1=C(C=CC(=C1)[C@@](C#N)(CCCN(C)CCC1C=CC(=C(C=1)OC)OC)C(C)C)OC

Computed Properties

• Exact Mass: 454.283
• Monoisotopic Mass: 454.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64A^2

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Melting Point: 129-131°C
• Boiling Point: 586.1±50.0 °C(Predicted)
• Refractive Index: 1.529
• PSA: 63.95000
• LogP: 5.09308
• pka: 8.97±0.50(Predicted)

Additional information on (+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile

Professional Introduction to Compound with CAS No. 38321-02-7 and Product Name: (+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile

Compound with the CAS number 38321-02-7 and the product name (+)-3-(3,4-dimethoxyphenyl)-6-[(5,6-dimethoxyphenethyl)methylamino]hexane-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including dimethoxyphenyl and dimethoxyphenethyl moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The molecular framework of this compound is built around a hexane core, modified by a nitrile group at the 3-position and an amine substituent at the 6-position. The presence of two aromatic rings, both bearing methoxy groups, enhances its pharmacological profile by introducing hydrophobicity and electronic effects that can modulate receptor binding. This structural design aligns well with the principles of rational drug design, where specific chemical modifications are strategically employed to optimize bioactivity and selectivity.

In recent years, there has been growing interest in compounds that exhibit dual or multi-target interactions. The combination of a phenethylamine moiety and a dimethoxyphenyl group in this compound hints at its potential to interact with multiple biological pathways simultaneously. Such interactions are often more effective in treating complex diseases due to their ability to address multiple aspects of pathology. Preliminary studies suggest that this compound may have applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is crucial.

The nitrile group in the molecular structure not only contributes to the overall charge distribution but also serves as a site for further chemical modification. Nitriles are well-known for their versatility in pharmaceutical chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The ability to functionalize this group opens up numerous possibilities for derivative development, allowing researchers to fine-tune the pharmacological properties of the compound.

Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which has significantly accelerated the drug discovery process. Molecular docking studies using this compound have shown promising results when tested against various biological targets. The dimethoxyphenyl ring is particularly interesting as it mimics structures found in known pharmacophores, suggesting potential efficacy in binding to specific proteins involved in disease pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex aromatic rings. These methods not only improve efficiency but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

Recent research has highlighted the importance of stereochemistry in pharmaceutical compounds. The presence of a chiral center at the 1-position (indicated by the (+) configuration) underscores the need for enantiopure compounds in drug development. Stereoisomers can exhibit vastly different biological activities, making it essential to isolate and characterize each enantiomer separately. Techniques such as chiral HPLC and X-ray crystallography have been employed to confirm the stereochemical purity of this compound.

The potential therapeutic applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also interact with enzymes involved in metabolic pathways, making it a candidate for treating conditions related to metabolic dysregulation. Additionally, its ability to cross the blood-brain barrier could make it useful in treating central nervous system disorders that are currently difficult to address with available treatments.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. This compound exemplifies how integrating structural biology insights with computational modeling can lead to novel therapeutics. By leveraging cutting-edge technologies and methodologies, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As we continue to explore new frontiers in medicinal chemistry, compounds like this one will play a pivotal role in shaping the future of healthcare.